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sodium;2-(4-

chlorophenoxy)acetate

Cat. No.: B7818552

Get Quote

Executive Summary
This guide details the preparation and application of 4-CPA Sodium Salt (CAS 13730-98-8) as

an auxin source for rooting vegetative cuttings. While Indole-3-butyric acid (IBA) remains the

industry standard, 4-CPA Na offers a distinct advantage: complete water solubility. This

eliminates the need for phytotoxic organic solvents (ethanol/DMSO) and caustic solubilizers

(KOH), making it an ideal candidate for sensitive tissue propagation and high-throughput

aqueous workflows.

Critical Distinction: Unlike its application in fruit setting (typically 10–30 ppm foliar spray),

adventitious rooting requires significantly higher concentrations applied basally. This protocol

provides a safe titration matrix to determine effective rooting dosages without inducing

herbicidal phenoxy-auxin toxicity.

Mechanism of Action
4-CPA is a synthetic phenoxy auxin. Its mode of action mimics the natural auxin Indole-3-acetic

acid (IAA) but with enhanced stability against oxidative degradation by plant peroxidases.
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Signaling Pathway
Upon basal absorption, 4-CPA Na dissociates into the active 4-CPA anion. It enters the cell via

passive diffusion (protonated form) or auxin influx carriers (AUX1/LAX). Inside the nucleus, it

binds to the TIR1/AFB receptor complex, triggering the ubiquitination and degradation of

Aux/IAA repressor proteins. This releases ARF (Auxin Response Factors) transcription factors,

initiating the gene expression cascade required for root founder cell specification.
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Figure 1: The signal transduction pathway of 4-CPA inducing root primordia via the TIR1-

Aux/IAA-ARF module.

Safety & Handling
Hazard Classification: 4-CPA Sodium Salt is a Category 1 Eye Irritant.

PPE: Safety goggles (tight-fitting), nitrile gloves, and lab coat are mandatory.

Inhalation: Handle powder in a fume hood to avoid dust inhalation.

Phytotoxicity: 4-CPA is a phenoxy herbicide at high doses (similar to 2,4-D). Do not spray

rooting concentrations (100+ ppm) on foliage; this will cause epinasty (twisting) and shoot

death.

Experimental Protocol: Solution Preparation
The primary advantage of the sodium salt form is water solubility.

Materials
4-CPA Sodium Salt (purity >98%)[1][2]

Deionized (DI) Water (pH 6.0–7.0)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b7818552/docs?utm_src=pdf-body-img#application-note-4-cpa-sodium-salt-for-adventitious-root-formation
https://www.eagleschem.com/plant-growth-regulator/sodium-4-chlorophenoxyacetate-4-cpa-sodium.html
https://www.plantgrowthhormones.com/plant-growth-regulator/promote-growth-plant-hormones/water-soluble-4-chlorophenoxyacetic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Balance

Magnetic Stirrer

Step 1: Prepare 10,000 ppm (1%) Stock Solution
This stock is stable for 3–6 months if stored at 4°C in the dark.

Weigh 10.0 g of 4-CPA Sodium Salt.

Add to 800 mL of DI water in a beaker.

Stir until completely dissolved (approx. 5–10 mins). Note: No alcohol or heating is required.

Bring final volume to 1000 mL (1 Liter) with DI water.

Step 2: Prepare Working Solutions (Dilution Table)
Use the formula

to dilute the stock for specific cutting types.

Target
Concentration

Cutting Type
(Suggested)

Volume of
Stock (10k
ppm)

Volume of
Water

Total Volume

100 ppm
Soft Herbaceous

/ Tissue Culture
10 mL 990 mL 1000 mL

500 ppm
Semi-Hardwood /

Woody Shrubs
50 mL 950 mL 1000 mL

1000 ppm

Hardwood /

Recalcitrant

Species

100 mL 900 mL 1000 mL

2000 ppm

Dormant

Hardwood (High

Difficulty)

200 mL 800 mL 1000 mL
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Application Workflows
Two methods are recommended. The Quick Dip is preferred for consistency and reducing

pathogen transfer.

Application Method

Start: Select Cuttings

Preparation:
Trim basal leaves

Make fresh basal cut

Method A: Quick Dip
(High Conc: 500-2000 ppm)

Time: 5-10 seconds

Method B: Long Soak
(Low Conc: 20-100 ppm)

Time: 12-24 hours

Air Dry Basal End
(5-10 mins)

Stick in Substrate
(Perlite/Vermiculite mix)

Incubation
High Humidity (>85%)

Indirect Light
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Figure 2: Operational workflow for Quick Dip vs. Long Soak application methods.

Method A: Quick Dip (Recommended)
Pour ~50 mL of Working Solution (e.g., 500 ppm or 1000 ppm) into a shallow vessel.

Dip the basal 1–2 cm of the cutting into the solution for 5 seconds.

Allow to air dry for 5 minutes.

Insert into rooting medium.

Discard used solution (do not return to stock to prevent contamination).

Method B: Long Soak (Alternative)
Use a low concentration (20–100 ppm).

Bundle cuttings and immerse the basal 2 cm in solution.

Soak for 12–24 hours in a cool, shaded area.

Rinse lightly with water before planting.

Optimization Matrix & Validation
Because 4-CPA is less standardized than IBA, you must perform a "Range Finding"

experiment.

Experimental Design:

Control: DI Water Dip (Vehicle Control).

Group A: 200 ppm (Low).

Group B: 600 ppm (Medium).

Group C: 1000 ppm (High).
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Sample Size: n=10 cuttings per group.

Data Collection (Day 21-30):

Rooting Percentage: (Cuttings with roots / Total cuttings) × 100.

Root Number: Average number of roots per rooted cutting.

Root Length: Average length of the longest root.

Callus Index: 0 (None) to 3 (Excessive/Ball). Note: Phenoxy auxins like 4-CPA can cause

excessive callusing if concentration is too high.

Troubleshooting Table
Observation Diagnosis Corrective Action

Basal Rot / Blackening
Concentration too high

(Phytotoxicity)
Reduce concentration by 50%.

Excessive Callus, No Roots Auxin overdose
Reduce concentration; switch

to Quick Dip.

Leaf Epinasty (Twisting) Systemic toxicity
Ensure solution does not touch

leaves; reduce concentration.

No Response Concentration too low
Increase concentration or

check stock stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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